Cas no 946202-16-0 (N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide)

• Product Name: N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide
• CAS No: 946202-16-0
• MF: C₂₀H₁₈N₄O₅S
• MW: 426.445723056793
• CID: 5913059
• PubChem ID: 26841802
• Update Time: 2025-06-30

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS001951472
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-methyl-3-nitrobenzamide
• 946202-16-0
• F2098-0134
• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-methyl-3-nitrobenzamide
• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-methyl-3-nitrobenzamide
• Benzamide, N-[3-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-4-methyl-3-nitro-
• N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide

• Inchi： 1S/C20H18N4O5S/c1-3-30(28,29)19-10-9-17(22-23-19)14-5-4-6-16(11-14)21-20(25)15-8-7-13(2)18(12-15)24(26)27/h4-12H,3H2,1-2H3,(H,21,25)
• InChI Key： HQFYYESPLDNABD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(S(CC)(=O)=O)C=C2)=C1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 426.09979086g/mol
• Monoisotopic Mass: 426.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 644.6±55.0 °C(Predicted)
• pka: 12.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide

Professional Introduction to N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide (CAS No. 946202-16-0)

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide, identified by its CAS number 946202-16-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide is characterized by its complex arrangement of heterocyclic and aromatic rings. The presence of an ethanesulfonyl group and a nitro group on the pyridazine ring contributes to its unique reactivity and potential biological activity. This structural configuration suggests that the compound may interact with biological targets in novel ways, opening up possibilities for therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide (CAS No. 946202-16-0) has been studied for its potential pharmacological properties, particularly in the context of inhibiting key enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary studies have indicated that this compound may exhibit significant therapeutic potential, particularly in conditions where modulation of inflammatory responses is crucial.

The synthesis of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the ethanesulfonyl group and the nitro group into the pyridazine ring is critical for achieving the desired molecular properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yield and purity of the final product.

The pharmacological evaluation of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit the activity of enzymes such as COX-2, which is a key target in the treatment of inflammation-related diseases. Additionally, the compound has shown potential in modulating other biological pathways, including those involved in pain perception and neurotransmitter release.

The structural features of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-methyl-3-nitrobenzamide, particularly the presence of both electron-withdrawing and electron-donating groups, contribute to its binding affinity for various biological targets. This dual functionality allows the compound to interact with multiple receptors and enzymes simultaneously, potentially leading to synergistic therapeutic effects. Such properties make it an attractive candidate for further development into a novel therapeutic agent.

In conclusion, N-{3-6-(ethanesulfonyl)pyridazin-3-yphenyl}-}4-methyl-}nitrobenzamide (CAS No. 946202-16-0)} represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a valuable compound for further research and development. As scientific understanding continues to evolve, it is anticipated that compounds like N-{N-{>}} will play an increasingly important role in addressing various health challenges.